1-(3-Methyl-butyl)-1H-benzoimidazole-2-thiol
Description
1-(3-Methyl-butyl)-1H-benzoimidazole-2-thiol, also known as MBT, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. MBT is a sulfur-containing heterocyclic compound that has a benzene ring fused with an imidazole ring. It has a molecular formula of C12H16N2S and a molecular weight of 220.33 g/mol.
Scientific Research Applications
Catalysis and Synthesis Applications
Oxidation and Disulfide Formation
A study demonstrated the base-free oxidation of thiols to disulfides using selenium ionic liquid, showcasing an efficient method for synthesizing symmetrical disulfides from thiols. This process is applicable to aromatic, aliphatic, and functionalized thiols, providing disulfides in good to excellent yields. Microwave acceleration and the recyclability of the catalyst were also noted advantages (Thurow et al., 2011).
Ionic Liquid as Catalyst and Solvent
Research highlighted the remarkable effect of basic ionic liquids in catalyzing Michael addition and alkylation of active methylene compounds. These catalytic processes are essential in organic synthesis, indicating the utility of ionic liquids in facilitating chemical reactions without the need for organic solvents. The study emphasized the environmental benefits and recyclability of the ionic liquid used in these reactions (Ranu et al., 2007).
Sulfonylation and Acetalization Reactions
Another application involves the use of 1-butyl-3-methylimidazolium chloroaluminate ionic liquids as unconventional media for Friedel-Crafts sulfonylation reactions. This study showcased enhanced reactivity and almost quantitative yields of diaryl sulfones under ambient conditions, highlighting the effectiveness of ionic liquids in promoting sulfonylation reactions (Nara et al., 2001). Additionally, acidic ionic liquid [bmim]HSO4 was found efficient for acetalization and thioacetalization of carbonyl compounds, further emphasizing the versatility of ionic liquids in catalysis and synthesis (Gupta et al., 2007).
Unique Chemical Syntheses
Synthesis of 4-Aryl-1-thia-3,4a,9-triazafluorene-2-selones
An efficient one-pot route was developed for synthesizing 4-aryl-1-thia-3,4a,9-triazafluorene-2-selones. This process is characterized by mild conditions, short reaction times, and high product yields, showcasing the potential of 1-(3-Methyl-butyl)-1H-benzoimidazole-2-thiol in complex chemical syntheses (Etesam et al., 2022).
properties
IUPAC Name |
3-(3-methylbutyl)-1H-benzimidazole-2-thione |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H16N2S/c1-9(2)7-8-14-11-6-4-3-5-10(11)13-12(14)15/h3-6,9H,7-8H2,1-2H3,(H,13,15) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VMUBBILWOSMHDZ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)CCN1C2=CC=CC=C2NC1=S |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H16N2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
220.34 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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